Cas no 52097-65-1 (N-(4-methylphenyl)octanamide)

N-(4-methylphenyl)octanamide structure
N-(4-methylphenyl)octanamide structure
Product Name:N-(4-methylphenyl)octanamide
CAS No:52097-65-1
MF:C15H23NO
MW:233.349224328995
CID:936358
PubChem ID:98769
Update Time:2025-04-19

N-(4-methylphenyl)octanamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-methylphenyl)octanamide
    • AC1L40ES
    • AC1Q5ML6
    • BRN 2693605
    • CTK1G9907
    • NSC164119
    • Octanamide, N-(4-methylphenyl)-
    • p-Methylcaprylanilide
    • SureCN9320350
    • 52097-65-1
    • NSC-164119
    • n -(4-methylphenyl) octanamide
    • 4-12-00-01906 (Beilstein Handbook Reference)
    • SCHEMBL9320350
    • DTXSID00200083
    • AKOS003479417
    • NSC 164119
    • Inchi: 1S/C15H23NO/c1-3-4-5-6-7-8-15(17)16-14-11-9-13(2)10-12-14/h9-12H,3-8H2,1-2H3,(H,16,17)
    • InChI Key: ICXCDRKZZJDRRR-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCC)NC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 233.17809
  • Monoisotopic Mass: 233.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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